Cas no 103980-59-2 (4(3H)-Pyrimidinone,5-butyl-)
4(3H)-Pyrimidinone,5-butyl- structure
Product Name:4(3H)-Pyrimidinone,5-butyl-
CAS No:103980-59-2
MF:C8H12N2O
MW:152.193681716919
CID:212867
PubChem ID:3025547
Update Time:2025-04-19
4(3H)-Pyrimidinone,5-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,5-butyl-
- 4(1H)-Pyrimidinone,5-butyl- (9CI)
- 5-butyl-1H-pyrimidin-6-one
- 103980-59-2
- SCHEMBL16274632
- 5-n-butyl-4-hydroxypyrimidine
- XDCIBZVFAIWWIE-UHFFFAOYSA-N
- 5-Butyl-4-pyrimidinol
- 4-Pyrimidinol, 5-butyl-
- DTXSID60146190
-
- Inchi: 1S/C8H12N2O/c1-2-3-4-7-5-9-6-10-8(7)11/h5-6H,2-4H2,1H3,(H,9,10,11)
- InChI Key: XDCIBZVFAIWWIE-UHFFFAOYSA-N
- SMILES: O=C1C(=CN=CN1)CCCC
Computed Properties
- Exact Mass: 152.09506
- Monoisotopic Mass: 152.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5
- XLogP3: 1.2
Experimental Properties
- Density: 1.09
- Boiling Point: 266.7°Cat760mmHg
- Flash Point: 115.1°C
- Refractive Index: 1.542
- PSA: 41.46
- LogP: 1.52480
4(3H)-Pyrimidinone,5-butyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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